Cas no 2034496-51-8 (N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide)

• Product Name: N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide
• CAS No: 2034496-51-8
• MF: C₁₄H₁₆FN₃O₃S₂
• MW: 357.4235
• CID: 5352127
• Update Time: 2025-10-30

N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• CXNWGMVNBDQLLO-HAQNSBGRSA-N
• N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)thiophene-2-sulfonamide
• N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]thiophene-2-sulfonamide
• N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide

• Inchi： 1S/C14H16FN3O3S2/c15-10-8-16-14(17-9-10)21-12-5-3-11(4-6-12)18-23(19,20)13-2-1-7-22-13/h1-2,7-9,11-12,18H,3-6H2
• InChI Key： CXNWGMVNBDQLLO-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])S1)(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1=NC([H])=C(C([H])=N1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 472
• XLogP3: 2.6
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on N-(1r,4r)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide

Introduction to N-(1R,4R)-4-(5-Fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide (CAS No. 2034496-51-8)

N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034496-51-8, represents a novel molecular entity with a complex structural framework that integrates several pharmacophoric elements. The presence of a cyclohexylthiophene core, combined with a fluoro-pyrimidine moiety and a sulfonamide functional group, positions this molecule as a promising candidate for further investigation in medicinal chemistry.

The structural design of N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide is meticulously crafted to leverage the synergistic interactions between its various functional groups. The cyclohexylthiophene ring system is known for its ability to modulate biological activity through steric and electronic effects, while the fluoro-pyrimidine component introduces additional pharmacological properties, including potential improvements in metabolic stability and binding affinity. The sulfonamide group, on the other hand, is a well-established pharmacophore that enhances solubility and bioavailability, making it an attractive feature for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide. These studies suggest that the compound may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory and infectious diseases. The fluoro-pyrimidine moiety, in particular, has been shown to interact with nucleotide binding sites, potentially leading to the development of new antiviral or anticancer agents.

In vitro studies have begun to elucidate the mechanistic aspects of N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide's biological activity. Initial results indicate that the compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical targets in the treatment of diseases like cancer and neurodegeneration. The sulfonamide group's role in enhancing solubility and bioavailability is also supported by these findings, suggesting that this compound may have favorable pharmacokinetic properties.

The synthesis of N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in ensuring the stereochemical integrity of the cyclohexylthiophene core, which is essential for its biological activity.

As interest in fluorinated compounds continues to grow due to their enhanced metabolic stability and bioavailability, N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide stands out as a promising candidate for further exploration. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. Future research will focus on optimizing its synthesis, evaluating its pharmacological profile in preclinical models, and exploring its potential as a lead compound for new therapeutic agents.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will be crucial in advancing the development of N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide. These approaches will enable researchers to rapidly identify potential lead compounds and optimize their properties for clinical use. Additionally, the use of biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography will provide valuable insights into the molecular interactions between this compound and its biological targets.

The potential applications of N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide are broad and span multiple therapeutic areas. Its ability to modulate enzyme activity suggests that it may be effective against a wide range of diseases, including those associated with inflammation, infection, and cancer. Furthermore, its favorable pharmacokinetic properties make it an ideal candidate for oral administration, which could improve patient compliance and reduce treatment costs.

In conclusion, N-(1R,4R)-4-(5-fluoropyrimidin-2-yl)oxycyclohexylthiophene-2-sulfonamide (CAS No. 2034496-51-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a promising lead compound for drug development efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of next-generation therapeutic agents.